2,3,4-Trihydroxy-5-(pyrrolidin-1-ylmethyl)benzaldehyde
Cat. No. B8533489
M. Wt: 237.25 g/mol
InChI Key: VYGLFHYOAQXDNC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07799096B2
Procedure details
17.1 g (0.24 mol) of pyrrolidine were added to 19.2 g (0.24 mol) of a 37% aqueous formaldehyde solution in 140 ml of ethanol. Then 25.0 g (0.16 mol) of 2,3,4-trihydroxybenzaldehyde were added thereto. The reaction mixture was refluxed for one hour, developing a dark brown color. After cooling, a beige-brown solid precipitated out, which was filtered out and dried.
Identifiers
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REACTION_CXSMILES
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[NH:1]1[CH2:5][CH2:4][CH2:3][CH2:2]1.[CH2:6]=O.[OH:8][C:9]1[C:16]([OH:17])=[C:15]([OH:18])[CH:14]=[CH:13][C:10]=1[CH:11]=[O:12]>C(O)C>[OH:8][C:9]1[C:16]([OH:17])=[C:15]([OH:18])[C:14]([CH2:6][N:1]2[CH2:5][CH2:4][CH2:3][CH2:2]2)=[CH:13][C:10]=1[CH:11]=[O:12]
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Inputs
Step One
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Name
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Quantity
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17.1 g
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Type
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reactant
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Smiles
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N1CCCC1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C=O
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Name
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Quantity
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140 mL
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Type
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solvent
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Smiles
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C(C)O
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Step Two
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Name
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Quantity
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25 g
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Type
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reactant
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Smiles
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OC1=C(C=O)C=CC(=C1O)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture was refluxed for one hour
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Duration
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1 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling
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CUSTOM
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Type
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CUSTOM
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Details
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a beige-brown solid precipitated out
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FILTRATION
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Type
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FILTRATION
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Details
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which was filtered out
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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Outcomes
Product
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Name
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Type
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Smiles
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OC1=C(C=O)C=C(C(=C1O)O)CN1CCCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
